Cas no 91748-21-9 (2-4-(Trifluoromethyl)phenylbenzonitrile)

2-4-(Trifluoromethyl)phenylbenzonitrile structure
91748-21-9 structure
Product Name:2-4-(Trifluoromethyl)phenylbenzonitrile
CAS No:91748-21-9
MF:C14H8F3N
MW:247.215233802795
MDL:MFCD03412288
CID:800090
PubChem ID:20100049
Update Time:2025-04-19

2-4-(Trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
    • [1,1'-Biphenyl]-2-carbonitrile, 4'-(trifluoromethyl)-
    • 2-[4-(Trifluoromethyl)phenyl]benzonitrile
    • 4-(TrifluoroMethyl)-2'-biphenylcarbonitrile
    • 4'-TRIFLUOROMETHYL-BIPHENYL-2-CARBONITRILE
    • AKOS004118637
    • 4'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
    • CS-0209367
    • GEEFGWAHOWAUJX-UHFFFAOYSA-N
    • A810993
    • 2-[4-(trifluoromethyl)phenyl]benzenecarbonitrile
    • MFCD03412288
    • BS-24852
    • BB 0223556
    • DTXSID70602479
    • SCHEMBL6561038
    • 91748-21-9
    • 4'-(Trifluoromethyl)biphenyl-2-carbonitrile
    • G73021
    • 2-4-(Trifluoromethyl)phenylbenzonitrile
    • MDL： MFCD03412288
    • Inchi： 1S/C14H8F3N/c15-14(16,17)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-8H
    • InChI Key： GEEFGWAHOWAUJX-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1C#N)(F)F

Computed Properties

  • Exact Mass: 247.06100
  • Monoisotopic Mass: 247.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 4.24408

2-4-(Trifluoromethyl)phenylbenzonitrile Security Information

  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S26; S36/37/39
  • Risk Phrases：R20/21/22

2-4-(Trifluoromethyl)phenylbenzonitrile Pricemore >>

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abcr
AB135049-5g
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2-4-(Trifluoromethyl)phenylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:91748-21-9)2-4-(Trifluoromethyl)phenylbenzonitrile
Order Number:A1192359
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:18
Price ($):178.0/320.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:91748-21-9)2-4-(Trifluoromethyl)phenylbenzonitrile
A1192359
Purity:99%/99%
Quantity:5g/10g
Price ($):178.0/320.0
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